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Compound of Interest

Compound Name: Xylometazoline

Cat. No.: B1196259

For immediate release: This document provides essential safety and logistical information for
the proper disposal of xylometazoline, a common sympathomimetic amine used in
pharmaceutical research and development. Adherence to these procedures is critical for
ensuring laboratory safety, environmental protection, and regulatory compliance.

Hazard Identification and Waste Classification

Xylometazoline hydrochloride is classified as acutely toxic if swallowed (Hazard Statement
H301) and is regulated for transportation as a toxic solid, organic, n.o.s. (UN2811).[1][2][3][4]
Due to these classifications, xylometazoline waste must be managed as hazardous chemical
waste. It is crucial to prevent its release into the sanitary sewer system or the environment.[5]
Xylometazoline is not classified as a controlled substance by the Drug Enforcement
Administration (DEA), which simplifies disposal requirements compared to scheduled
compounds.

Quantitative Data on Xylometazoline

The following table summarizes available data on the properties and potential environmental
impact of xylometazoline.
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Parameter Value Reference
Chemical Formula Ci6H24N2-HCI
Molecular Weight 280.84 g/mol

Acute Toxicity, Oral (Category
3)

Hazard Classification

UN Number 2811

o Toxic solid, organic, n.o.s.
Proper Shipping Name . .
(Xylometazoline hydrochloride)

) o Daphnia Magna (Water Flea)
Aquatic Toxicity EC50 (24 h ) >500 mg/L
ours

) Data not readily available.
Persistence and ) ]
) N Considered not to be readily
Biodegradability ]
biodegradable.

Bioaccumulative Potential Data not available.

Step-by-Step Disposal Protocol for Xylometazoline
Waste

This protocol outlines the mandatory procedures for the safe disposal of pure xylometazoline,
solutions, and contaminated materials within a laboratory setting.

Required Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: Standard laboratory coat.

Waste Segregation and Containerization

» Designate a specific hazardous waste container for all xylometazoline-containing waste.
This includes:
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[e]

Unused or expired pure xylometazoline powder.

o

Aqueous and solvent-based solutions containing xylometazoline.

[¢]

Contaminated labware (e.g., pipette tips, vials, flasks).

[¢]

Contaminated PPE (e.g., gloves).

e The container must be:
o In good condition, with no leaks or cracks.

o Made of a material compatible with the waste (e.g., high-density polyethylene for aqueous
solutions).

o Kept securely closed except when adding waste.

» Label the waste container clearly with the words "Hazardous Waste" and "Xylometazoline
Waste". The label must also include the full chemical name and the associated hazards (e.g.,
"Toxic").

Disposal Procedure
o Pure Xylometazoline (Solid):

o Carefully transfer any unused or expired solid xylometazoline into the designated
hazardous waste container.

o Avoid creating dust. If there is a risk of dust generation, perform this task in a chemical
fume hood.

o Xylometazoline Solutions (Aqueous or Solvent-based):
o Pour the xylometazoline solution directly into the designated hazardous waste container.
o Do not dispose of xylometazoline solutions down the drain.

e Contaminated Labware and Debris:
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o Place all single-use items (e.g., pipette tips, contaminated wipes) directly into the
hazardous waste container.

o For reusable glassware, rinse it with a suitable solvent (e.g., water or an appropriate
organic solvent) and collect the rinsate as hazardous waste. After thorough cleaning, the

glassware can be returned to normal use.

o Empty Stock Containers:

o Empty containers that held pure xylometazoline must be triple-rinsed with an appropriate

solvent.
o The rinsate from this process must be collected and disposed of as hazardous waste.

o After triple-rinsing, the container can be disposed of as non-hazardous waste, or

preferably, reused for accumulating compatible waste.

Waste Storage and Collection

» Store the sealed and labeled hazardous waste container in a designated, secure area away

from incompatible materials.

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Experimental Workflow and Disposal Decision
Pathway

The following diagram illustrates the decision-making process for the proper disposal of
xylometazoline waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1196259?utm_src=pdf-body
https://www.benchchem.com/product/b1196259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Xylometazoline Waste Stream Identification

Start: Xylometazoline-containing material for disposal

Is the material pure xylometazoline, a solution,
or contaminated labware?

Segregate as Hazardous Chemical Waste
(Toxic Solid, Organic, n.o.s., UN2811)

Containerizatign and Labeling

Select a compatible, leak-proof
hazardous waste container

Label container with:
'Hazardous Waste'
'Xylometazoline Waste'
"Toxic'

Disposal and Collection

Place waste into labeled container

Store container in a designated,
secure area

Arrange for collection by
EHS or licensed contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of xylometazoline waste.
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This guidance is intended to provide a clear and actionable framework for the safe and
compliant disposal of xylometazoline waste. For further information or clarification, please
consult your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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